(2-Fluoro-6-iodophenyl)carbamic acid tert-butyl ester

• IUPAC Name: tert-butyl N-(2-fluoro-6-iodophenyl)carbamate
• InChI: InChI=1S/C11H13FINO2/c1-11(2,3)16-10(15)14-9-7(12)5-4-6-8(9)13/h4-6H,1-3H3,(H,14,15)
• InChI Key: XNOBWKDZHDBDEW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C(C=CC=C1I)F
• Molecular Formula: C11H13FINO2
• Molecular Weight: 337.13 g/mol

Description

“(2-Fluoro-6-iodophenyl)carbamic acid tert-butyl ester” is a chemical compound with the molecular formula C11H13FINO2 . It has a molecular weight of 337.13 g/mol .

Molecular Structure Analysis

The molecular structure of “(2-Fluoro-6-iodophenyl)carbamic acid tert-butyl ester” consists of a carbamic acid group attached to a tert-butyl ester and a phenyl ring. The phenyl ring is substituted with a fluorine atom at the 2-position and an iodine atom at the 6-position.

Synthesis routes and methods

Procedure details

To a cooled (−78° C.) solution of (2-fluoro-phenyl)-carbamic acid tert-butyl ester (38.0 g, 180 mmol) in THF (700 mL) under nitrogen was added tert-butyllithium (1.7 M, 240 mL, 408 mmol). The mixture was stirred for 1 h at −78° C. and then a solution of iodine (60.8 g, 240 mmol) in THF (150 mL) was added slowly. The reaction mixture was stirred for further 1 h. Saturated aqueous ammonium chloride (100 mL) was added slowly and the mixture was warmed to RT. The layers were separated and the aqueous layer was extracted with ethyl acetate (2×100 mL). The combined organic fractions were washed with brine (200 mL), dried over anhydrous sodium sulfate, and concentrated. The residue was purified by flash chromatography (5% ethyl acetate:hexanes) to afford 39.1 g (65%) of the title compound as a while solid. 1H NMR (300 MHz, CDCl3): δ 1.50 (s, 9H), 5.98 (br. s, 1H), 6.92-6.99 (m, 1H), 7.08-7.15 (m, 1H), 7.62 (dt, J=7.8, 1.2 Hz, 1H).